Cas no 2138214-22-7 (5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid)

• Product Name: 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
• CAS No: 2138214-22-7
• MF: C₉H₆ClFO₃
• MW: 216.593545436859
• CID: 5301084
• Update Time: 2025-06-27

5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
• 3-Benzofurancarboxylic acid, 5-chloro-7-fluoro-2,3-dihydro-
• 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid

• Inchi： 1S/C9H6ClFO3/c10-4-1-5-6(9(12)13)3-14-8(5)7(11)2-4/h1-2,6H,3H2,(H,12,13)
• InChI Key： RTSDJAYOFOFTNH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)C(C(=O)O)CO2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5

Additional information on 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid

Introduction to 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid (CAS No. 2138214-22-7)

5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138214-22-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both chloro and fluoro substituents in its structure enhances its potential as a pharmacophore, making it a valuable scaffold for the development of novel therapeutic agents.

The structural framework of 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid consists of a benzofuran core with functional groups strategically positioned to modulate its interactions with biological targets. The carboxylic acid moiety at the 3-position provides a site for further derivatization, enabling the synthesis of more complex analogs. Additionally, the electron-withdrawing nature of the chloro and fluoro groups can influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific substitution pattern in 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of chloro and fluoro substituents is often associated with enhanced metabolic stability and improved oral bioavailability, which are critical factors in the development of successful pharmaceuticals. Furthermore, the benzofuran scaffold is known to exhibit good solubility in both aqueous and lipid environments, facilitating its absorption and distribution within the body.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. These molecules often possess unique structural features that allow them to interact with biological targets in ways that simpler organic compounds cannot. 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid is no exception, and its potential applications are only beginning to be fully explored.

The synthesis of 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the benzofuran core, followed by functional group interconversion to introduce the chloro and fluoro substituents. The final step involves carboxylation at the 3-position to yield the desired product.

In terms of biological activity, preliminary studies suggest that 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, its structural similarity to known bioactive molecules has led researchers to investigate its potential as an inhibitor of enzymes involved in inflammation and cancer progression. While these findings are still preliminary, they underscore the compound's promise as a pharmacological tool.

The role of computational chemistry in drug discovery has also been instrumental in understanding the properties of 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at a molecular level. These predictions can guide experimental design and help identify optimal derivatives for further testing.

Furthermore, green chemistry principles are increasingly being applied to improve the sustainability of drug synthesis processes. In the case of 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid, efforts are being made to develop synthetic routes that minimize waste and reduce energy consumption. Such approaches not only make drug production more environmentally friendly but also more cost-effective.

The future prospects for 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid are promising given its unique structural features and potential biological activities. As research continues, it is likely that new derivatives will be synthesized and tested for their therapeutic efficacy. Additionally, advances in biotechnology may open up new avenues for utilizing this compound in combination therapies or personalized medicine approaches.

In conclusion,5-Chloro-7-fluoro-2,3-dihydro-benzo[de]furoic acid (CAS No. 2138214) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its structural versatility combined with its favorable physicochemical properties make it an ideal candidate for further exploration as a lead compound or building block for novel therapeutics